Cas no 102624-97-5 (3-Azetidinecarboxylic acid, 1-nitroso-)

• Product Name: 3-Azetidinecarboxylic acid, 1-nitroso-
• CAS No: 102624-97-5
• MF: C₄H₆N₂O₃
• MW: 130.10204076767
• CID: 1133632
• PubChem ID: 20203577
• Update Time: 2025-07-19

3-Azetidinecarboxylic acid, 1-nitroso- Chemical and Physical Properties

Names and Identifiers

• 3-Azetidinecarboxylic acid, 1-nitroso-
• EN300-7610004
• SCHEMBL10643893
• 1-Nitroso-3-azetidinecarboxylic acid
• AKOS006384397
• 1-nitrosoazetidine-3-carboxylic acid
• 102624-97-5
• DTXSID301291182

• Inchi： 1S/C4H6N2O3/c7-4(8)3-1-6(2-3)5-9/h3H,1-2H2,(H,7,8)
• InChI Key： LOKLKVWDANNUKQ-UHFFFAOYSA-N
• SMILES： OC(C1CN(C1)N=O)=O

Computed Properties

• Exact Mass: 130.03788
• Monoisotopic Mass: 130.03784206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 141
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 70Ų

Experimental Properties

• PSA: 69.97

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azetidines Azetidinecarboxylic acids or derivatives Azetidinecarboxylic acids

Additional information on 3-Azetidinecarboxylic acid, 1-nitroso-

Introduction to 3-Azetidinecarboxylic acid, 1-nitroso- (CAS No. 102624-97-5)

3-Azetidinecarboxylic acid, 1-nitroso- (CAS No. 102624-97-5) is a unique and versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as Nitrosopyrrolidine-3-carboxylic acid, is characterized by its azetidine ring structure and the presence of a nitroso group, which imparts distinct chemical and biological properties. The compound's structure and reactivity make it a valuable intermediate in the synthesis of various bioactive molecules and pharmaceutical agents.

The chemical structure of 3-Azetidinecarboxylic acid, 1-nitroso- consists of a four-membered azetidine ring with a carboxylic acid group and a nitroso group attached to the nitrogen atom. The azetidine ring is a strained cyclic structure that can influence the reactivity and stability of the molecule. The presence of the nitroso group adds redox activity and can modulate the biological activity of the compound. These structural features make 3-Azetidinecarboxylic acid, 1-nitroso- an interesting candidate for various applications in drug discovery and development.

In recent years, there has been a growing interest in the use of azetidine derivatives in medicinal chemistry due to their potential to enhance the potency and selectivity of drug candidates. The unique properties of 3-Azetidinecarboxylic acid, 1-nitroso- have led to its exploration in several research areas, including the development of novel antibiotics, anti-inflammatory agents, and anticancer drugs. For instance, studies have shown that azetidine-based compounds can exhibit potent antimicrobial activity against both Gram-positive and Gram-negative bacteria, making them promising candidates for addressing antibiotic resistance.

Beyond its potential as an antimicrobial agent, 3-Azetidinecarboxylic acid, 1-nitroso- has also been investigated for its anti-inflammatory properties. Inflammation is a key factor in many diseases, including arthritis, cardiovascular diseases, and neurodegenerative disorders. Research has demonstrated that azetidine derivatives can inhibit pro-inflammatory cytokines and enzymes, thereby reducing inflammation and associated tissue damage. This makes 3-Azetidinecarboxylic acid, 1-nitroso- a potential lead compound for developing new anti-inflammatory drugs.

In the field of oncology, azetidine-based compounds have shown promise as anticancer agents. The nitroso group in 3-Azetidinecarboxylic acid, 1-nitroso- can undergo redox cycling, generating reactive oxygen species (ROS) that can induce DNA damage and apoptosis in cancer cells. This mechanism of action is particularly relevant for targeting cancer cells that are resistant to conventional therapies. Several studies have reported that azetidine derivatives can selectively kill cancer cells while sparing normal cells, suggesting their potential as selective anticancer agents.

The synthesis of 3-Azetidinecarboxylic acid, 1-nitroso- typically involves multi-step processes that require careful control of reaction conditions to ensure high yields and purity. Common synthetic routes include the cyclization of amino acids or amides followed by nitrosation reactions. Recent advancements in synthetic methods have led to more efficient and scalable processes for producing this compound, making it more accessible for large-scale applications in pharmaceutical research.

In addition to its direct use as a drug candidate, 3-Azetidinecarboxylic acid, 1-nitroso- serves as an important building block for the synthesis of more complex molecules. Its reactivity with various functional groups allows chemists to introduce additional functionalities that can enhance the pharmacological properties of the final product. For example, conjugation with targeting ligands or prodrug strategies can improve the bioavailability and specificity of drug delivery systems.

The safety profile of 3-Azetidinecarboxylic acid, 1-nitroso- is an important consideration in its development as a pharmaceutical agent. Preclinical studies have generally shown good tolerability and low toxicity at therapeutic doses. However, further investigations are needed to fully understand its long-term effects and potential side effects in humans. Ongoing clinical trials are evaluating the safety and efficacy of azetidine-based compounds in various disease models.

In conclusion, 3-Azetidinecarboxylic acid, 1-nitroso- (CAS No. 102624-97-5) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological properties make it a valuable intermediate for developing novel drugs with improved potency and selectivity. As research continues to advance our understanding of this compound's mechanisms of action and therapeutic potential, it is likely to play an increasingly important role in addressing unmet medical needs.